N-(5-Methyl-[1,3,4]thiadiazol-2-yl)-succinamic acid

• IUPAC Name: 4-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-4-oxobutanoic acid
• InChI: InChI=1S/C7H9N3O3S/c1-4-9-10-7(14-4)8-5(11)2-3-6(12)13/h2-3H2,1H3,(H,12,13)(H,8,10,11)
• InChI Key: MXAUBMXFKXGLOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CCC(=O)O
• Molecular Formula: C7H9N3O3S
• DSSTOX Substance ID: DTXSID40389508
• Molecular Weight: 215.23 g/mol
• CAS RN: 79888-39-4

Description

The compound belongs to the class of 1,3,4-thiadiazole derivatives. The 1,3,4-thiadiazole moiety is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Synthesis Analysis

1,3,4-thiadiazole derivatives can be synthesized using various starting materials. For instance, N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one have been used as starting materials. The targeted 1,3,4-thiadiazolyl derivatives were prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

The molecular structure of a compound is responsible for various pharmacological activities. The 1,3,4-thiadiazole scaffold possesses a wide range of biological activities. The biological activities of several synthesized derivatives of 1,3,4-thiadiazole are based on assumptions like the presence of the =N-C-S- moiety and strong aromaticity of the ring, which is responsible for providing low toxicity and great in vivo stability.

Chemical Reactions Analysis

1,3,4-thiadiazoles can be formed via reactions of hydrazonoyl halides with potassium thiocyanate, thiosemicarbazide and its aryl derivatives, or carbon disulfide. Other reactions include N-benzylidenebenzo-hydrazonoyl chloride with potassium ethyl xanthate, N-phenylbenzohydrazonoyl chloride with phenylisothiocyanate, or coupling of aroyldimethylsulfonium bromides with N-nitroso-N-arylacetamide.

Scientific Research Applications

Antimicrobial Agents

. They have been tested against various organisms like E. coli, B. mycoides, and C. . .

Antifungal Activities

. .

Antibacterial Activities

These compounds have also exhibited moderate to poor antibacterial activities against Xanthomonas oryzae p v. oryzae (Xoo), Xanthomonas campestris p v. .

Treatment of Bacterial Infections

.

Blood Sugar Regulation

.

Carbonic Anhydrase Inhibition

.

Mechanism of Action

Target of Action

prevents neurons from firing in the brain by releasing chloride ions through the GABAA pathway .

Pharmacokinetics

It likely undergoes passive diffusion across biological membranes due to lipophilicity. It reaches the target site effectively due to its lipophilic nature. Hepatic metabolism may occur. Elimination pathways need further investigation.
• Lipophilicity facilitates passage through biological membranes, aiding bioavailability .

Future Directions

The 1,3,4-thiadiazole moiety is a promising scaffold in drug development due to its wide range of biological activities. Future research could focus on synthesizing new derivatives and evaluating their biological activities.